Cas no 6271-07-4 ( )

  structure
  structure
Product Name: 
CAS No:6271-07-4
MF:C19H20ClNO5
MW:377.818804740906
CID:957389
PubChem ID:22653
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 6271-07-4
    • 7,8-Dihydro-5-(3,4,5-trimethoxyphenyl)-1,3-dioxolo(g)isoquinoline hydrochloride
    • 1,3-Dioxolo(4,5-g)isoquinoline, 7,8-dihydro-5-(3,4,5-trimethoxyphenyl)-, hydrochloride
    • NSC 36794
    •  
    • Inchi: 1S/C19H19NO5.ClH/c1-21-16-7-12(8-17(22-2)19(16)23-3)18-13-9-15-14(24-10-25-15)6-11(13)4-5-20-18;/h6-9H,4-5,10H2,1-3H3;1H
    • InChI Key: SYTHQDNJJPJHPF-UHFFFAOYSA-N
    • SMILES: [Cl-].O1COC2C1=CC1=C(C=2)C(C2C=C(C(=C(C=2)OC)OC)OC)=[NH+]CC1

Computed Properties

  • Exact Mass: 356.9465
  • Monoisotopic Mass: 377.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 484
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.5A^2

Experimental Properties

  • Boiling Point: 478°C at 760 mmHg
  • Flash Point: 194.7°C
  • PSA: 60.25
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